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Compound of Interest

Compound Name: Tocopherol calcium succinate

Cat. No.: B087740 Get Quote

An In-depth Technical Guide to Tocopherol
Calcium Succinate
This technical guide provides a comprehensive overview of Tocopherol Calcium Succinate, a

synthetic derivative of vitamin E. The document details its chemical structure, physicochemical

properties, synthesis, and analytical methodologies, and explores its biological significance,

particularly its role in cellular signaling pathways. This guide is intended for researchers,

scientists, and professionals in the field of drug development and pharmacology.

Chemical Identity and Structure
Tocopherol Calcium Succinate is the calcium salt of alpha-tocopheryl succinate. It consists of

a calcium cation (Ca²⁺) ionically bonded to two alpha-tocopheryl succinate anions. Each anion

is comprised of the chromanol ring of alpha-tocopherol ester-linked to a succinate molecule.

The IUPAC name for this compound is calcium bis(4-oxo-4-[[(2R)-2,5,7,8-tetramethyl-2-

[(4R,8R)-4,8,12-trimethyltridecyl]-3,4-dihydrochromen-6-yl]oxy]butanoate)[1]. It is classified as

a tocol[1].
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Tocopherol Calcium Succinate Structure
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Caption: 2D structure of Tocopherol Calcium Succinate.

Physicochemical Properties
Tocopherol Calcium Succinate presents as a white to yellowish-white, odorless powder.[2] Its

lipophilic nature, derived from the long phytyl tail of the tocopherol moiety, dictates its solubility

profile. Key quantitative properties are summarized below.
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Property Value Reference(s)

Molecular Formula C₆₆H₁₀₆CaO₁₀ [1][3]

Molecular Weight 1099.62 g/mol [3][4]

Exact Mass 1098.7411904 Da [1][5]

CAS Number 14638-18-7, 14464-85-8 [1][3]

Appearance
White to yellowish-white

powder
[2]

Solubility

Practically insoluble in water,

ethanol, and acetone; Freely

soluble in chloroform and

carbon tetrachloride.

[2]

Boiling Point 625.8 °C at 760 mmHg [4][6]

Flash Point 187 °C [4][6]

Optical Activity
Optically inactive for the dl-α

form.
[2]

Experimental Protocols
The synthesis of Tocopherol Calcium Succinate is typically achieved through a two-step

process involving the esterification of α-tocopherol followed by salt formation. A general

workflow is outlined below.

Workflow for Synthesis:
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Caption: General synthesis workflow for Tocopherol Calcium Succinate.

Methodology:

Esterification: Alpha-tocopherol is reacted with succinic anhydride in the presence of a base

catalyst to form the intermediate, d-α-tocopheryl succinic acid (TSA).[7]

Salt Formation: The resulting TSA is then dissolved in a suitable solvent, typically a C1-C4

alcohol such as methanol.[7] An equivalent excess of a calcium compound, such as calcium

hydroxide, calcium oxide, or calcium acetate, is added to the solution.[7][8]

Reaction Conditions: The reaction is carried out at a temperature between 50 and 70 °C with

stirring.[7] The use of calcium hydroxide or calcium oxide can result in near-quantitative

yields.[7]

Purification: The precipitated Tocopherol Calcium Succinate is collected by filtration,

washed with the solvent (e.g., methanol), and dried under reduced pressure to yield a high-

purity white powder.[8] A patent describes a method that can yield purities of 99.9% or more.

[9]
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Identification by Infrared (IR) Spectrophotometry: The identity of Tocopherol Calcium
Succinate can be confirmed by comparing its infrared absorption spectrum with a reference

spectrum. The analysis is typically performed using the liquid film method on a solution of the

compound.[2]

Purity and Assay by High-Performance Liquid Chromatography (HPLC): A common method for

determining the purity and assay of tocopherol derivatives involves reverse-phase HPLC.

Column: Octadecylsilanized silica gel column (C18), approximately 4 mm in diameter and

15-30 cm in length, with 5-10 µm particle size.[2]

Mobile Phase: A mixture of methanol and water, often in a ratio of 49:1.[2] For the related

tocopherol succinate, a mobile phase of methanol, water, and acetic acid (97:2:1) has also

been described.[2]

Detection: UV detection at a wavelength of 284 nm.[2]

Quantification: The concentration is determined by comparing the peak area of the sample to

that of a certified reference standard.

Biological Activity and Signaling Pathways
Tocopherol Calcium Succinate, as a synthetic form of vitamin E, exhibits biological activities

that are of interest in pharmacology and drug development. It has been shown to inhibit cell

growth and may play a role in cancer prevention by targeting specific signaling pathways.[3]

One of the key mechanisms identified is the inhibition of the Epidermal Growth Factor Receptor

(EGFR) signaling pathway.[3] EGFR is a receptor tyrosine kinase that, upon activation by

ligands like EGF, initiates downstream signaling cascades that promote cell proliferation,

survival, and migration.

EGFR Signaling Pathway Inhibition:
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Caption: Inhibition of the EGFR signaling cascade by Tocopherol Calcium Succinate.
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By binding to the Epidermal Growth Factor Receptor, Tocopherol Calcium Succinate can

inhibit tumor cell proliferation.[3] This action blocks the downstream RAS/RAF/MEK/ERK

signaling cascade, which is crucial for cell growth and division. The parent compound, α-

tocopherol succinate, is also recognized as a potent antineoplastic agent that can induce

apoptosis (programmed cell death) in cancer cells and may interact with Protein Kinase C

(PKC), another important family of signaling proteins.[10][11]

Conclusion
Tocopherol Calcium Succinate is a well-characterized synthetic vitamin E derivative with

defined physicochemical properties. Standardized protocols for its synthesis and analysis

ensure high purity for research and potential therapeutic applications. Its biological activity,

particularly the inhibition of the EGFR signaling pathway, highlights its potential as an anti-

proliferative agent, warranting further investigation by researchers in oncology and drug

development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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